Cas no 1312325-29-3 (7-tert-butoxycarbonyl-5-fluoro-2-oxa-7-azaspiro[3.4]octane-5-carboxylic acid;potassium salt)

• Product Name: 7-tert-butoxycarbonyl-5-fluoro-2-oxa-7-azaspiro[3.4]octane-5-carboxylic acid;potassium salt
• CAS No: 1312325-29-3
• MF: C₁₂H₁₇FKNO₅
• MW: 313.363788366318
• MDL: MFCD24369431
• CID: 4770736
• PubChem ID: 122200681
• Update Time: 2026-02-26

7-tert-butoxycarbonyl-5-fluoro-2-oxa-7-azaspiro[3.4]octane-5-carboxylic acid;potassium salt Chemical and Physical Properties

Names and Identifiers

• Potassium 6-(tert-butoxycarbonyl)-8-fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylate
• 7-tert-butoxycarbonyl-5-fluoro-2-oxa-7-azaspiro[3.4]octane-5-carboxylic acid;potassium salt

• MDL： MFCD24369431
• Inchi： 1S/C12H18FNO5.K/c1-10(2,3)19-9(17)14-4-11(6-18-7-11)12(13,5-14)8(15)16;/h4-7H2,1-3H3,(H,15,16);/q;+1/p-1
• InChI Key： GKLJPFRWLNOBQZ-UHFFFAOYSA-M
• SMILES： [K+].FC1(C(=O)[O-])CN(C(=O)OC(C)(C)C)CC21COC2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 421
• Topological Polar Surface Area: 78.9

Additional information on 7-tert-butoxycarbonyl-5-fluoro-2-oxa-7-azaspiro[3.4]octane-5-carboxylic acid;potassium salt

Recent Advances in the Study of 7-tert-butoxycarbonyl-5-fluoro-2-oxa-7-azaspiro[3.4]octane-5-carboxylic acid;potassium salt (CAS: 1312325-29-3)

In recent years, the compound 7-tert-butoxycarbonyl-5-fluoro-2-oxa-7-azaspiro[3.4]octane-5-carboxylic acid;potassium salt (CAS: 1312325-29-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and prodrugs. The presence of both a fluoro and a tert-butoxycarbonyl (Boc) group in its structure enhances its reactivity and stability, making it a valuable intermediate in synthetic chemistry.

Recent studies have focused on the synthesis and optimization of this compound to improve its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes a one-pot cascade reaction, significantly reducing the number of steps required for its production. This advancement not only enhances the scalability of the process but also minimizes the generation of by-products, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

The pharmacological properties of 7-tert-butoxycarbonyl-5-fluoro-2-oxa-7-azaspiro[3.4]octane-5-carboxylic acid;potassium salt have also been a subject of intense investigation. Preliminary in vitro studies have demonstrated its efficacy as a selective inhibitor of certain serine proteases, which are implicated in a range of pathological conditions, including inflammatory diseases and cancer. Researchers have hypothesized that the spirocyclic core of the molecule contributes to its high binding affinity and specificity, thereby reducing off-target effects.

In addition to its inhibitory activity, this compound has been explored as a prodrug candidate. A recent study published in Bioorganic & Medicinal Chemistry Letters highlighted its potential to improve the bioavailability of poorly soluble drugs. The potassium salt form enhances water solubility, facilitating better absorption in the gastrointestinal tract. Furthermore, the Boc group can be selectively cleaved under physiological conditions, releasing the active drug moiety in a controlled manner.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as metabolic stability and potential toxicity need to be addressed through further preclinical studies. However, the ongoing research underscores the versatility of 7-tert-butoxycarbonyl-5-fluoro-2-oxa-7-azaspiro[3.4]octane-5-carboxylic acid;potassium salt and its potential to contribute to the development of next-generation therapeutics. As the field continues to evolve, this compound is likely to remain a focal point of innovation in chemical biology and drug discovery.